BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 4-
(Methylsulfonyl)phenylboronic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(Methylsulfonyl)phenylboronic
Compound Name: d
aci

Cat. No.: B120227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
(Methylsulfonyl)phenylboronic acid. The information is curated for researchers, scientists,
and professionals in drug development who utilize this compound in synthesis and various
applications. This document presents quantitative data in a structured format, outlines general
experimental protocols for property determination, and includes a visualization of its application
in a key chemical reaction.

Core Physical and Chemical Properties

4-(Methylsulfonyl)phenylboronic acid is a white to off-white crystalline powder.[1] Its
chemical structure incorporates a phenyl ring substituted with both a boronic acid group and a
methylsulfonyl group, making it a valuable reagent in organic synthesis, particularly in cross-
coupling reactions.

Quantitative Data Summary

The table below summarizes the key physical properties of 4-(Methylsulfonyl)phenylboronic
acid, compiled from various sources. It is important to note that some values, such as boiling
point, density, and pKa, are predicted based on computational models.
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Property Value Source(s)
Molecular Formula C7H9sBO4S [1112]
Molecular Weight 200.02 g/mol [1]

CAS Number 149104-88-1 [1]

Melting Point 275-277 °C, 289-293 °C [1]

Boiling Point (Predicted) 4455 +£51.0 °C [1]

Density (Predicted) 1.39 + 0.1 g/cm3 [1]

pKa (Predicted) 7.22£0.10 [1]
Appearance White to off-white powder [1]
Solubility Soluble in Methanol [1]

Experimental Protocols for Property Determination

While specific experimental documentation for the determination of the physical properties of 4-
(Methylsulfonyl)phenylboronic acid is not readily available, the following are standard
methodologies employed for such characterizations in organic chemistry.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like 4-(Methylsulfonyl)phenylboronic acid is typically
determined using the capillary method.[3][4][5]

o Sample Preparation: A small amount of the dry, powdered compound is packed into a thin-
walled glass capillary tube, which is sealed at one end.

o Apparatus: The capillary tube is placed in a melting point apparatus, which contains a heated
block or oil bath and a thermometer or an electronic temperature sensor.[3][4]

o Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample and the heating medium.[6]
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Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded. This range is
reported as the melting point. A narrow melting range is indicative of a pure compound.[3][5]

Solubility Determination

A gualitative assessment of solubility in a given solvent is a fundamental physical property.[7][8]

Procedure: A small, measured amount of the solute (e.g., 25 mg of 4-
(Methylsulfonyl)phenylboronic acid) is added to a test tube containing a specific volume
of the solvent (e.g., 0.75 mL of methanol).[7]

Mixing: The mixture is agitated vigorously to promote dissolution.

Observation: The substance is classified as "soluble" if it dissolves completely, "partially
soluble™ if some of it dissolves, and "insoluble” if it does not appear to dissolve at all. This
process can be repeated with various solvents to create a solubility profile.

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) of a compound like an arylboronic acid can be determined

experimentally via potentiometric titration.[9][10]

Solution Preparation: A solution of the compound with a known concentration is prepared in
a suitable solvent, typically water or a mixed aqueous-organic solvent system.

Titration: A standardized solution of a strong base (e.g., NaOH) is gradually added to the
solution of the boronic acid.

pH Monitoring: The pH of the solution is monitored continuously using a calibrated pH meter
as the titrant is added.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, which is the point
where half of the acid has been neutralized.

Key Applications and Logical Relationships
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4-(Methylsulfonyl)phenylboronic acid is a key reagent in Suzuki-Miyaura cross-coupling
reactions, a powerful method for the formation of carbon-carbon bonds.[1] This reaction is
fundamental in the synthesis of complex organic molecules, including many pharmaceuticals.
The diagram below illustrates the logical workflow of a generic Suzuki-Miyaura coupling
reaction involving this compound.

4-(Methylsulfonyl)phenylboronic acid

Palladium Catalyst C-C Bond Formation _ Biaryl Product
Base/ > (Ar-CeHa-SO2CHs)
7

Aryl Halide (Ar-X)

Click to download full resolution via product page
Caption: Suzuki-Miyaura cross-coupling reaction workflow.

This guide provides essential physical property data and contextual information for 4-
(Methylsulfonyl)phenylboronic acid, intended to support its effective use in research and
development. The provided methodologies represent standard practices for the
characterization of such organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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